Cas no 34164-43-7 (2-(2,3-Dichlorophenyl)ethanamine)

• Product Name: 2-(2,3-Dichlorophenyl)ethanamine
• CAS No: 34164-43-7
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 316991
• PubChem ID: 2734758
• Update Time: 2025-04-19

2-(2,3-Dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)ethanamine
• 2,3-DICHLORO PHENETHYL AMINE
• 2,3-Dichlorophenylethylamine
• Benzeneethanamine,2,3-dichloro-
• Benzeneethanamine,2,3-dichloro
• 2-(2,3-Dichlorophenyl)ethylamine
• [2-(2,3-dichlorophenyl)ethyl]amine
• 34164-43-7
• 2-(2,3-Dichloro-phenyl)-ethylamine
• FT-0609577
• J-500549
• DTXSID70370484
• 2,3-DICHLOROPHENETHYLAMINE
• GS-4526
• AKOS000197742
• 2-(2,3-dichlorophenyl)ethan-1-amine
• AB00999665-01
• MFCD04112741
• 2-(2,3,-dichlorophenyl)ethylamine
• A866129
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYLFLUORIDE
• A875089
• SCHEMBL1570973
• CHEMBL442603
• EN300-58165
• BDBM50262803
• WWRLSNWKOZHYIY-UHFFFAOYSA-N
• (2,3-Dichlorophenyl)ethylamine
• DB-001837
• DB-081185

• MDL： MFCD04112741
• Inchi： 1S/C8H9Cl2N/c9-7-3-1-2-6(4-5-11)8(7)10/h1-3H,4-5,11H2
• InChI Key： WWRLSNWKOZHYIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCN)Cl

Computed Properties

• Exact Mass: 189.01100
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.268
• Boiling Point: 269 ºC
• Flash Point: 116 ºC
• PSA: 26.02000
• LogP: 3.19490
• Solubility: Not available

2-(2,3-Dichlorophenyl)ethanamine Security Information

• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34